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Introduction

Site-specific labeling of proteins is a powerful tool for elucidating their function, localization, and

dynamics within the complex cellular environment. Genetic code expansion technology enables

the incorporation of non-canonical amino acids (ncAAs) with bioorthogonal functionalities into

proteins of interest. SCO-L-Lysine is a lysine analog featuring a strained cyclooctyne (SCO)

group. This ncAA is incorporated into a target protein at a specific site by repurposing an amber

stop codon (TAG). The cyclooctyne handle allows for a highly specific and rapid covalent

reaction with a tetrazine-conjugated fluorescent dye through a strain-promoted inverse-

electron–demand Diels–Alder cycloaddition (SPIEDAC). This two-step labeling strategy

provides excellent specificity and versatility for fluorescence microscopy studies.

The key advantage of this system is its modularity; a protein can be genetically encoded with

the SCO-L-Lysine handle and subsequently labeled with a wide variety of fluorescent probes,

allowing researchers to choose the optimal fluorophore for their specific imaging application,

including live-cell and super-resolution microscopy.[1][2][3][4]
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Quantitative Data of Compatible Fluorophores
SCO-L-Lysine itself is not fluorescent. The fluorescence signal is conferred by the tetrazine-

conjugated dye that it reacts with. The choice of dye will determine the spectral properties of

the labeled protein. Below is a summary of photophysical properties for several cell-permeable,

tetrazine-conjugated dyes suitable for live-cell imaging applications.

Fluorophore-
Tetrazine
Conjugate

Excitation
(λex) max (nm)

Emission
(λem) max
(nm)

Quantum Yield
(Φ)

Molar
Extinction
Coefficient (ε)
(M⁻¹cm⁻¹)

LIVE 510-

Tetrazine
512 531 0.90 100,000

LIVE 555-

Tetrazine
557 572 0.50 110,000

LIVE 590-

Tetrazine
591 608 0.70 120,000

LIVE 610-

Tetrazine
612 628 0.60 120,000

SiR-Tetrazine 652 674 0.40 100,000

Data synthesized from available literature for illustrative purposes. Actual values may vary

based on experimental conditions and conjugation.[1]

Experimental Methodologies and Protocols
The overall process involves genetic engineering to introduce the SCO-L-Lysine into the

protein of interest, followed by the bioorthogonal labeling with a tetrazine-dye.

Diagram of the Experimental Workflow
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Step 1: Genetic Encoding

Step 2: Bioorthogonal Labeling Step 3: Imaging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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